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Compound of Interest

Compound Name: 4-Chloro-5,6-dimethoxypyrimidine

CAS No.: 5193-88-4

Cat. No.: B3037651

Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Chloro-5,6-dimethoxypyrimidine

Introduction
4-Chloro-5,6-dimethoxypyrimidine is a heterocyclic organic compound belonging to the

pyrimidine family.[1] Its structure, featuring a pyrimidine ring substituted with a chlorine atom

and two methoxy groups, makes it a valuable and versatile intermediate in medicinal chemistry

and drug discovery.[1] The strategic placement of these functional groups—a reactive chloro

group for nucleophilic substitution and electron-donating methoxy groups that influence the

ring's electronic properties—renders it a key building block for the synthesis of more complex,

biologically active molecules. This guide provides a detailed examination of its core physical

properties, the analytical methods used for its characterization, and the standard protocols for

its handling, aimed at researchers and scientists in the field of drug development.

Physicochemical Characteristics
The fundamental physical and chemical properties of a compound are critical for its application

in synthesis, determining factors such as reaction conditions, solvent selection, and purification

methods.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3037651#bc-rfq
https://www.benchchem.com/product/b3037651/docs?utm_src=pdf-body#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs?utm_src=pdf-body#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://cymitquimica.com/cas/5193-88-4/?items=100
https://cymitquimica.com/cas/5193-88-4/?items=100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Properties
The primary physicochemical data for 4-Chloro-5,6-dimethoxypyrimidine are summarized

below. These values are essential for laboratory use, from calculating molar equivalents to

establishing appropriate storage conditions.

Property Value Source(s)

CAS Number 5193-88-4 [1][2][3][4]

Molecular Formula C₆H₇ClN₂O₂ [1][4]

Molecular Weight 174.59 g/mol [4][5]

Appearance
White to off-white crystalline

solid
[1]

Melting Point

Data not consistently available;

requires experimental

determination. Similar

compounds like 6-Chloro-2,4-

dimethoxypyrimidine melt at

70-76°C.[6][7]

N/A

Boiling Point No data available [4]

Solubility
Exhibits moderate solubility in

polar organic solvents.[1]
N/A

Storage Conditions
Store at 2-8°C under an inert

atmosphere.[4]
N/A

Molecular Structure
The arrangement of atoms in 4-Chloro-5,6-dimethoxypyrimidine is foundational to its

reactivity and physical behavior. The pyrimidine core is a six-membered aromatic heterocycle

containing two nitrogen atoms at positions 1 and 3.

Caption: Molecular structure of 4-Chloro-5,6-dimethoxypyrimidine.
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Spectroscopic and Analytical Profile
Structural confirmation and purity assessment of 4-Chloro-5,6-dimethoxypyrimidine rely on a

combination of spectroscopic techniques. While raw spectral data is proprietary to individual

suppliers, the expected characteristics can be inferred from the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is expected to show a singlet

for the proton at the C2 position of the pyrimidine ring. Additionally, two distinct singlets

corresponding to the two methoxy groups (-OCH₃) at positions 5 and 6 would be observed,

as they are in different chemical environments. ¹³C NMR would further confirm the carbon

skeleton, showing six unique signals for the six carbon atoms in the molecule. Spectral data,

including ¹H NMR, is available from various chemical suppliers for verification.[8]

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by C-H stretching

vibrations from the methoxy groups and the aromatic ring, C=N and C=C stretching

vibrations characteristic of the pyrimidine ring, and C-O stretching from the methoxy ethers.

The C-Cl stretch would also be present, typically in the fingerprint region.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound. The mass spectrum would show a molecular ion peak (M+) corresponding to the

calculated molecular weight (174.59 g/mol ). A characteristic isotopic pattern (M+2 peak) at

approximately one-third the intensity of the M+ peak would be observed, confirming the

presence of a single chlorine atom.

Standard Experimental Protocols
To ensure data integrity and reproducibility, the physical properties of chemical compounds

must be determined using standardized, validated methods.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range

typically signifies high purity, whereas a broad and depressed range suggests the presence of

impurities.

Principle: This protocol is based on the visual determination of the temperature at which the

solid phase transitions to the liquid phase upon controlled heating.
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Methodology:

Sample Preparation: A small amount of the dry, crystalline 4-Chloro-5,6-
dimethoxypyrimidine is finely crushed into a powder. The open end of a glass capillary

tube is pressed into the powder, and the tube is tapped gently to pack a 2-3 mm column of

the sample at the sealed end.

Apparatus Setup: The capillary tube is placed into a calibrated digital melting point

apparatus.

Rapid Heating (Scouting): The temperature is increased rapidly to obtain a rough estimate of

the melting point. This prevents excessive time spent on slow heating far from the actual

melting temperature.

Accurate Determination: A fresh sample is prepared. The apparatus is heated to

approximately 20°C below the estimated melting point. From this point, the temperature is

increased slowly, at a rate of 1-2°C per minute.

Causality Note: A slow heating rate is crucial for ensuring thermal equilibrium between the

sample, the thermometer, and the heating block. This prevents thermal lag and yields an

accurate melting range.

Data Recording: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting range is reported as T₁ - T₂.

General Workflow for Physicochemical Analysis
The comprehensive characterization of a chemical intermediate like 4-Chloro-5,6-
dimethoxypyrimidine follows a logical workflow to establish its identity, purity, and key

physical properties before its use in further applications.
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Phase 1: Identity & Purity

Phase 2: Physical Property Determination

Phase 3: Documentation

Sample Acquisition
(4-Chloro-5,6-dimethoxypyrimidine)

Spectroscopic Confirmation
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Melting Point Analysis

Solubility Screening
(Various Solvents)

Hygroscopicity & Stability Test

Data Compilation & Analysis

Certificate of Analysis (CoA) Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3037651?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/5193-88-4/?items=100
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB43039595.htm
http://www.ivychem.com/prod.php?id=174429
https://www.bldpharm.com/products/5193-88-4.html
https://cymitquimica.com/products/3D-FAA19388/5193-88-4/4-chloro-56-dimethoxypyrimidine/
https://www.thermofisher.com/order/catalog/product/B21696.14
https://www.thermofisher.com/order/catalog/product/B21696.06
https://www.chemicalbook.com/SpectrumEN_5193-88-4_HNMR.htm
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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